Cas no 350682-84-7 (4-(3,5-Difluorophenyl)benzoic acid)

• Product Name: 4-(3,5-Difluorophenyl)benzoic acid
• CAS No: 350682-84-7
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD03839971
• CID: 302814
• Update Time: 2025-05-22

4-(3,5-Difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',5'-Difluoro-[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylicacid, 3',5'-difluoro-
• 3',5'-DIFLUOROBIPHENYL-4-CARBOXYLIC ACID
• 4-(3,5-difluorophenyl)benzoic acid
• 4-Biphenyl-3',5'-difluoro-carboxylic acid
• 2b9a
• FBC
• 4-(3,5-Difluorophenyl)benzoic acid

• MDL： MFCD03839971
• Inchi： 1S/C13H8F2O2/c14-11-5-10(6-12(15)7-11)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： VCEFNMHMLWBFNV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 234.04900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: Solid
• PSA: 37.30000
• LogP: 3.33000

4-(3,5-Difluorophenyl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3,5-Difluorophenyl)benzoic acid

4-(3,5-Difluorophenyl)benzoic Acid: A Comprehensive Overview

4-(3,5-Difluorophenyl)benzoic acid, identified by the CAS number 350682-84-7, is a significant compound in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a difluorophenyl group at the para position. The presence of fluorine atoms at the 3 and 5 positions of the phenyl ring introduces distinct electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 4-(3,5-difluorophenyl)benzoic acid has been extensively explored in recent years. Researchers have developed efficient methods to prepare this compound, often employing Friedel-Crafts acylation or Ullmann-type coupling reactions. These methods not only ensure high yields but also allow for precise control over the substitution pattern on the aromatic ring. The use of transition metal catalysts has further enhanced the efficiency of these reactions, making them suitable for large-scale production in both academic and industrial settings.

In terms of applications, 4-(3,5-difluorophenyl)benzoic acid has found significant utility in drug discovery and material science. Its ability to act as a versatile building block has led to its incorporation into various bioactive molecules. For instance, this compound has been used as a precursor in the synthesis of anti-inflammatory agents, antiviral drugs, and anticancer therapies. Recent studies have highlighted its potential as a lead compound in developing novel therapeutic agents targeting specific cellular pathways.

The electronic properties of 4-(3,5-difluorophenyl)benzoic acid make it an attractive candidate for applications in organic electronics. Its conjugated system and electron-withdrawing groups contribute to its ability to participate in charge transfer processes, which is crucial for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve the electrical performance of these materials.

The biological activity of 4-(3,5-difluorophenyl)benzoic acid has also been a focal point of recent investigations. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, which could be harnessed for developing nutraceuticals or cosmeceuticals. Additionally, its ability to modulate enzyme activity makes it a promising candidate for enzyme inhibition studies.

In conclusion, 4-(3,5-difluorophenyl)benzoic acid, with its unique structural features and diverse applications, continues to be a subject of intense research interest. Its role as a key intermediate in organic synthesis and its potential in drug discovery and material science underscore its importance in contemporary chemistry. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its position as an essential compound in various scientific domains.